Cas no 916518-57-5 (5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole)
916518-57-5 structure
Product Name:5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole
CAS No:916518-57-5
MF:C14H18BNO2
MW:243.109223842621
CID:2621355
PubChem ID:23005376
Update Time:2025-04-21
5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole Chemical and Physical Properties
Names and Identifiers
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- 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methyl-1H-indole
- 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methyl-1H-indole, 5,5-Dimethyl-2-(1-methyl-1H-indol-5-yl)-1,3,2-dioxaborinane
- 916518-57-5
- AKOS004113744
- 1-Methyl-1H-indole-5-boronic acid 2,2-dimethyl propane diol-1,3-cyclic ester
- 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole
- 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole
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- Inchi: 1S/C14H18BNO2/c1-14(2)9-17-15(18-10-14)12-4-5-13-11(8-12)6-7-16(13)3/h4-8H,9-10H2,1-3H3
- InChI Key: TWCRHUZTWUNJMB-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC3=C(C=CN3C)C=2)OCC(C)(C)C1
Computed Properties
- Exact Mass: 243.1430590Da
- Monoisotopic Mass: 243.1430590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.4Ų
5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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